Cas no 1361773-54-7 (3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetic acid)

• Product Name: 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetic acid
• CAS No: 1361773-54-7
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4922709
• Update Time: 2025-06-09

3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-8-1-2-11(15)9(5-8)10-3-7(4-12(18)19)6-17-13(10)16/h1-3,5-6H,4H2,(H,18,19)
• InChI Key： JJLPLJSSMYPALR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=NC=C(CC(=O)O)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetic acid

Recent Advances in the Study of 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetic acid (CAS: 1361773-54-7)

3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetic acid (CAS: 1361773-54-7) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potent inhibitor of specific inflammatory pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetic acid effectively targets the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases. The study highlighted its superior selectivity and lower toxicity compared to existing inhibitors, making it a promising candidate for further preclinical development.

In addition to its anti-inflammatory properties, recent investigations have explored its potential in oncology. A collaborative study between academic and industrial researchers, published in *Bioorganic & Medicinal Chemistry Letters*, revealed that this compound exhibits significant cytotoxicity against certain cancer cell lines, including breast and lung cancer. The researchers attributed this activity to its ability to induce apoptosis via the mitochondrial pathway, suggesting a novel mechanism that could be leveraged for targeted cancer therapies.

The synthetic accessibility of 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetic acid has also been a focal point of recent research. A 2024 paper in *Organic Process Research & Development* detailed an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is critical for facilitating large-scale production and further clinical evaluation of the compound.

Despite these promising findings, challenges remain in the development of 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetic acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating the exploration of prodrug strategies or alternative formulations. Ongoing research is also addressing potential off-target effects to ensure its safety profile meets regulatory standards.

In conclusion, 3-(2,5-Dichlorophenyl)-2-fluoropyridine-5-acetic acid (CAS: 1361773-54-7) represents a versatile and promising scaffold in medicinal chemistry. Its dual anti-inflammatory and anticancer properties, coupled with recent advancements in synthesis, position it as a compelling candidate for further investigation. Future studies will likely focus on overcoming its pharmacokinetic limitations and expanding its therapeutic applications.